Cas no 197569-11-2 (tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate)

Tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for constructing nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The cyanomethylidene moiety offers reactivity for further functionalization, including nucleophilic additions or cyclization reactions. This compound is commonly employed in pharmaceutical and agrochemical research due to its compatibility with diverse reaction conditions. Its crystalline solid form ensures ease of handling and storage. The structural features of this intermediate enable efficient access to piperidine derivatives, which are prevalent in bioactive molecules.

tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate structure

197569-11-2 structure

Product Name:tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate

CAS No:197569-11-2

MF:C₁₂H₁₈N₂O₂

MW:222.283523082733

MDL:MFCD03695496

CID:1071858

PubChem ID:15326949

Update Time:2025-05-27

tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(cyanomethylene)piperidine-1-carboxylate
- tert-Butyl 4-(cyanomethylidene)piperidine-1-carboxylate
- AGN-PC-00OW8D
- MolPort-019-931-558
- N-BOC-4-(CYANOMETHYLENE)PIPERIDINE
- QC-665
- RP12867
- SureCN99227
- 4-Cyanomethylenepiperidine-1-carboxylic acid tert-butyl ester
- SY008019
- 1-Boc-4-(cyanomethylene)piperidine
- F6660-3799
- BXCZVPSAYHBSQZ-UHFFFAOYSA-N
- EN300-127276
- SB12946
- AM10572
- HF-0215
- DTXSID30571556
- 4-Cyanomethylene-piperidine-1-carboxylic acid tert-butyl ester
- 1-Boc-4-cyanomethylenepiperidine
- J-524655
- 197569-11-2
- AKOS015991469
- AB8617
- 1-Piperidinecarboxylic acid, 4-(cyanomethylene)-, 1,1-dimethylethyl ester
- CS-0037434
- XHA56911
- tert-butyl4-(cyanomethylene)piperidine-1-carboxylate
- 4-cyanomethylenepiperidine-1-carboxylic acid t-butyl ester
- SCHEMBL99227
- MFCD03695496
- A880033
- DB-321624
- tert-butyl 4-(cyanomethylidene)piperidine-1-carboxylate
- MDL： MFCD03695496
- Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14/h4H,5-6,8-9H2,1-3H3
- InChI Key： BXCZVPSAYHBSQZ-UHFFFAOYSA-N
- SMILES： O(C(N1CC/C(=C\C#N)/CC1)=O)C(C)(C)C

Computed Properties

Exact Mass: 222.13694
Monoisotopic Mass: 222.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 53.3Å²

Experimental Properties

Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1 g/l) (25 º C),
PSA: 53.33
LogP: 2.40518

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